Cas no 63587-81-5 (1-Nonene-2,5,8-tricarboxylic acid)
63587-81-5 structure
Product Name:1-Nonene-2,5,8-tricarboxylic acid
CAS No:63587-81-5
MF:C12H18O6
MW:258.267724514008
CID:390019
PubChem ID:71372405
Update Time:2025-04-19
1-Nonene-2,5,8-tricarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-Nonene-2,5,8-tricarboxylic acid
- 1-methyloct-7-ene-1,4,7-tricarboxylic acid
- Non-1-ene-2,5,8-tricarboxylic acid
- DTXSID00795282
- 63587-81-5
-
- Inchi: 1S/C12H18O6/c1-7(10(13)14)3-5-9(12(17)18)6-4-8(2)11(15)16/h8-9H,1,3-6H2,2H3,(H,13,14)(H,15,16)(H,17,18)
- InChI Key: ZPMDJIZBQQHILF-UHFFFAOYSA-N
- SMILES: OC(C(CCC(=C)C(=O)O)CCC(C(=O)O)C)=O
Computed Properties
- Exact Mass: 258.11033829g/mol
- Monoisotopic Mass: 258.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 112Ų
1-Nonene-2,5,8-tricarboxylic acid Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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